Cas no 1392846-50-2 (Tert-butyl (5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[d]thiazol-2-yl)carbamate)

• Product Name: Tert-butyl (5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[d]thiazol-2-yl)carbamate
• CAS No: 1392846-50-2
• MF: C₁₈H₂₅BN₂O₄S
• MW: 376.278103590012
• CID: 5086960
• PubChem ID: 86696768
• Update Time: 2026-03-02

Tert-butyl (5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[d]thiazol-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[d]thiazol-2-yl)carbamate
• tert-butyl(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[d]thiazol-2-yl)carbamate
• BS-50903
• 1392846-50-2
• DB-085295
• F73717
• KYORHZNTWUBCOC-UHFFFAOYSA-N
• tert-butyl N-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-benzothiazol-2-yl]carbamate
• Tert-butyl (5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[d]thiazol-2-yl)carbamate

• Inchi： 1S/C18H25BN2O4S/c1-16(2,3)23-15(22)21-14-20-12-10-11(8-9-13(12)26-14)19-24-17(4,5)18(6,7)25-19/h8-10H,1-7H3,(H,20,21,22)
• InChI Key： KYORHZNTWUBCOC-UHFFFAOYSA-N
• SMILES： S1C(NC(=O)OC(C)(C)C)=NC2=C1C=CC(B1OC(C)(C)C(C)(C)O1)=C2

Computed Properties

• Exact Mass: 376.1628086g/mol
• Monoisotopic Mass: 376.1628086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 97.9